Cas no 32415-41-1 (2-bromo-5-fluorothiophene)

• Product Name: 2-bromo-5-fluorothiophene
• CAS No: 32415-41-1
• MF: C₄H₂BrFS
• MW: 181.026082515717
• MDL: MFCD20526232
• CID: 1450299
• PubChem ID: 14786521
• Update Time: 2025-08-05

2-bromo-5-fluorothiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-fluorothiophene
• 4-Brom-2-fluor-thiophen
• AGN-PC-002JSS
• WMCDDNAETBQBMJ-UHFFFAOYSA-
• 2-bromo-5-fluoro-thiophene
• SureCN2847145
• QC-7226
• 5-Brom-2-fluorthiophen
• C4H2BrFS
• c5-3-1-2-4(6)7-3
• h1-2H

• MDL： MFCD20526232
• Inchi： 1S/C4H2BrFS/c5-3-1-2-4(6)7-3/h1-2H
• InChI Key： WMCDDNAETBQBMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(F)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-bromo-5-fluorothiophene

2-bromo-5-fluorothiophene and CAS No. 32415-41-1: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Modern Biomedical Research

2-bromo-5-fluorothiophene (CAS No. 32415-41-1) is a versatile organosulfur compound characterized by its unique thiophene ring substituted with bromine and fluorine atoms. This molecule has garnered significant attention in the field of medicinal chemistry due to its potential as a building block for the development of novel therapeutics. The 2-bromo-5-fluorothiophene scaffold exhibits structural similarities to various biologically active compounds, making it a valuable intermediate in the synthesis of pharmaceuticals targeting inflammatory diseases, neurodegenerative disorders, and cancer. Recent studies have highlighted its role in the design of molecules with enhanced bioavailability and selectivity.

The chemical structure of 2-bromo-5-fluorothiophene features a five-membered thiophene ring, a heterocyclic compound with sulfur as the heteroatom. The bromine substituent at the 2-position and the fluorine atom at the 5-position introduce functional groups that can be further modified through chemical reactions. This flexibility allows researchers to tailor the molecule for specific biological activities. The 2-bromo-5-fluorothiophene compound is synthesized through a series of well-established organic reactions, including electrophilic substitution and transition-metal-catalyzed coupling processes, which are critical for its application in drug discovery.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-bromo-5-fluorothiophene with high purity and yield. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated the use of Suzuki-Miyaura coupling reactions to incorporate the 2-bromo-5-fluorothiophene moiety into complex molecular frameworks. This approach has been instrumental in the development of compounds with improved pharmacokinetic profiles. Additionally, the 2-bromo-5-fluorothiophene scaffold has been explored as a potential candidate for the design of selective modulators of G protein-coupled receptors (GPCRs), which are key targets in modern drug development.

One of the most promising applications of 2-bromo-5-fluorothiophene is in the field of anti-inflammatory drug discovery. A 2024 study published in Advanced Pharmaceutical Innovation reported the synthesis of a series of 2-bromo-5-fluorothiophene-based derivatives that exhibited potent anti-inflammatory activity in vitro. These compounds were found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in chronic inflammatory diseases. The 2-bromo-5-fluorothiophene scaffold's ability to modulate these pathways suggests its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In the realm of neurodegenerative disorders, 2-bromo-5-fluorothiophene has shown promise as a scaffold for the development of compounds targeting Alzheimer's disease. A 2023 study published in Neurochemical Research highlighted the synthesis of 2-bromo-5-fluorothiophene-based molecules that exhibited neuroprotective effects by modulating the activity of acetylcholinesterase (AChE). These compounds were found to improve cognitive function in animal models of Alzheimer's disease, underscoring the potential of the 2-bromo-5-fluorothiophene scaffold in the treatment of neurodegenerative conditions.

The 2-bromo-5-fluorothiophene molecule also holds potential in the development of anticancer agents. A 2024 study published in Cancer Research demonstrated the synthesis of 2-bromo-5-fluorothiophene-based derivatives that exhibited selective cytotoxicity against cancer cell lines. These compounds were found to induce apoptosis in malignant cells while sparing normal cells, a critical feature for the design of safer and more effective anticancer therapies. The 2-bromo-5-fluorothiophene scaffold's ability to interact with specific molecular targets, such as the Bcl-2 family of proteins, highlights its potential as a lead compound for cancer drug discovery.

From a synthetic standpoint, the preparation of 2-bromo-5-fluorothiophene involves a combination of electrophilic substitution and nucleophilic aromatic substitution reactions. A common approach involves the bromination of 5-fluorothiophene, followed by the introduction of the bromine atom at the 2-position through a series of coupling reactions. The use of transition-metal catalysts, such as palladium, has been shown to enhance the efficiency of these reactions, leading to the formation of the desired 2-bromo-5-fluorothiophene compound with high purity. These synthetic strategies are essential for the large-scale production of the molecule for pharmaceutical applications.

The environmental impact of 2-bromo-5-fluorothiophene is an important consideration in its application as a pharmaceutical intermediate. Recent studies have focused on the development of greener synthetic methods that minimize the use of hazardous reagents and reduce waste generation. For example, a 2023 study published in Green Chemistry described the use of microwave-assisted synthesis to prepare 2-bromo-5-fluorothiophene with reduced energy consumption and improved atom economy. These sustainable approaches are critical for aligning the production of the molecule with environmental regulations and promoting its responsible use in the pharmaceutical industry.

In conclusion, 2-bromo-5-fluorothiophene (CAS No. 32415-41-1) is a multifunctional compound with significant potential in the development of novel therapeutics. Its unique chemical structure and synthetic versatility make it an attractive candidate for the design of drugs targeting a wide range of diseases, from inflammatory conditions to neurodegenerative disorders and cancer. Ongoing research into its applications and synthesis methods continues to expand its role in modern biomedical research, highlighting its importance as a key intermediate in the discovery of new therapeutic agents.